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Compound of Interest

Compound Name: Benzylideneacetone

Cat. No.: B168014 Get Quote

An In-depth Technical Guide to 4-Phenyl-3-buten-2-one

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-phenyl-3-buten-2-one, also known as benzylideneacetone. The information is

intended for researchers, scientists, and professionals in drug development, offering detailed

data, experimental protocols, and visual representations of its chemical characteristics and

synthesis.

Physical and Chemical Properties
4-Phenyl-3-buten-2-one is a pale yellow crystalline solid with a characteristic sweet, floral odor

reminiscent of coumarin.[1][2] It is an organic compound belonging to the class of aromatic

ketones.[2] While both cis and trans isomers are possible for this α,β-unsaturated ketone, only

the trans isomer is typically observed.[3][4]

Table 1: Physical and Chemical Properties of 4-Phenyl-3-buten-2-one
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Property Value Source(s)

Molecular Formula C₁₀H₁₀O [1][5]

Molecular Weight 146.19 g/mol [5]

Melting Point 39-42 °C [1][6][7]

Boiling Point 260-262 °C at 760 mmHg [1][6]

Density 1.038 g/cm³ [1][8]

Vapor Pressure 0.01 mmHg at 25 °C [1][7][8]

Flash Point 116-123 °C (closed cup) [9]

Refractive Index 1.5836 [1]

Water Solubility
1.3 g/L at 20 °C; practically

insoluble
[8][10]

Solubility in Organic Solvents

Freely soluble in ethanol,

ether, benzene, and

chloroform; sparingly soluble in

petroleum ether.[1][11]

Appearance
White to yellowish crystalline

solid.[1][2][6]

Odor
Sweet, floral, coumarin-like

odor.[1][2]

Spectral Data
Spectroscopic data for 4-phenyl-3-buten-2-one is available, providing insights into its molecular

structure. This includes ¹H NMR, IR, Mass Spectrometry, and UV-Vis spectra.[11][12][13][14]

Experimental Protocols
Synthesis of 4-Phenyl-3-buten-2-one via Claisen-
Schmidt Condensation
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The most common method for preparing 4-phenyl-3-buten-2-one is the Claisen-Schmidt

condensation, which is a type of aldol condensation.[2][3][4]

Materials:

Benzaldehyde

Acetone

10% Sodium Hydroxide (NaOH) solution

Ethanol (for recrystallization)

Procedure:

In a flask, combine benzaldehyde and acetone.[15] To minimize the formation of the by-

product dibenzylideneacetone, a significant excess of acetone can be used.[16][17]

Cool the flask in a water bath.[15]

Slowly add a 10% aqueous solution of sodium hydroxide to the mixture while stirring.[15][16]

[17] The temperature should be maintained to prevent side reactions.

Continue stirring the reaction mixture at room temperature.[17]

Upon cooling, the product will crystallize out of the solution.[15]

Filter the crystals and wash them.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 4-

phenyl-3-buten-2-one.[15]
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Synthesis of 4-Phenyl-3-buten-2-one

Reactants Catalyst

Process

Products

Benzaldehyde

Claisen-Schmidt
Condensation

Acetone Sodium Hydroxide (aq)

4-Phenyl-3-buten-2-one Water
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Caption: Claisen-Schmidt condensation for the synthesis of 4-phenyl-3-buten-2-one.

Chemical Reactivity and Applications
4-Phenyl-3-buten-2-one exhibits reactivity characteristic of its functional groups: the carbon-

carbon double bond, the carbonyl group, and the phenyl group.[3][4]

Addition Reactions: The double bond can undergo addition reactions, such as with bromine.

[3][4]

Condensation Reactions: The methyl group can undergo further condensation with another

molecule of benzaldehyde to form dibenzylideneacetone.[3][4]

Hydrogenation: The double bond can be selectively hydrogenated to produce benzylacetone

(4-phenyl-2-butanone).[4][18]
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Cycloaddition Reactions: It can participate in Diels-Alder reactions.[3]

Due to its unique structure, it serves as an important intermediate in organic synthesis for

producing pharmaceuticals, pesticides, and fragrances.[1] It is also used as a flavoring agent in

the food industry and in perfumes.[1][4][5] In the electroplating industry, it can be used as a

brightener.[1][2][8]

Chemical Reactivity of 4-Phenyl-3-buten-2-one
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Caption: Overview of the chemical reactivity of 4-phenyl-3-buten-2-one.

Biological Activity
4-Phenyl-3-buten-2-one has been reported to exhibit biological activity. It acts as an inhibitor of

the enzyme phospholipase A2 (PLA2).[5][7][19][20] This enzyme is involved in inflammatory

processes, and its inhibition is a target for anti-inflammatory drug development. Additionally,

some substituted derivatives of (E)-4-phenyl-3-buten-2-one have shown anti-inflammatory,

antiviral, and antioxidant activities.[16]
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Caption: Inhibition of Phospholipase A2 by 4-phenyl-3-buten-2-one.

Safety and Handling
4-Phenyl-3-buten-2-one is irritating to the eyes, respiratory system, and skin.[1][8] It may also

cause sensitization by skin contact.[1] Appropriate personal protective equipment, such as

gloves, eye protection, and respiratory protection, should be used when handling this

compound.[1] It is a combustible solid.

This document is intended for informational purposes for a technical audience and does not

constitute a comprehensive safety guide. Always refer to the Safety Data Sheet (SDS) for

complete safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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